Cas no 1075726-78-1 (2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)-)
1075726-78-1 structure
Product Name:2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)-
CAS No:1075726-78-1
MF:C30H35NO6
MW:505.602009057999
CID:1081041
PubChem ID:25155112
Update Time:2025-04-20
2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)-
- 2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R...
- benzyl 3-[(1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]propanoate
- DTXSID60648907
- Benzyl 3-[(1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]propanoate
- SCHEMBL2799742
- 1075726-78-1
-
- Inchi: 1S/C30H35NO6/c1-33-26-11-10-22(17-27(26)34-2)16-25-24-19-29(36-4)28(35-3)18-23(24)12-14-31(25)15-13-30(32)37-20-21-8-6-5-7-9-21/h5-11,17-19,25H,12-16,20H2,1-4H3/t25-/m1/s1
- InChI Key: DVFOFXJFZUMRFZ-RUZDIDTESA-N
- SMILES: O(C)C1C(=CC2CCN(CCC(=O)OCC3C=CC=CC=3)[C@H](CC3C=CC(=C(C=3)OC)OC)C=2C=1)OC
Computed Properties
- Exact Mass: 505.24643784g/mol
- Monoisotopic Mass: 505.24643784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 12
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 66.5Ų
2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
1075726-78-1 (2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)-) Related Products
- 64228-79-1(Atracurium)
- 14028-68-3(Ethyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate)
- 64228-77-9(2(1H)-Isoquinolinepropanoicacid, 1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-,1,5-pentanediyl ester (9CI))
- 1075726-97-4(Isoquinolinium, 1-[(3,4- dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2- methyl-2-[3-oxo-3-( phenylmethoxy)propyl]-,(1R,2S)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk